Cas no 2227640-34-6 (rac-(1R,2R)-2-(3-methylpyrazin-2-yl)cyclopropylmethanamine)

• Product Name: rac-(1R,2R)-2-(3-methylpyrazin-2-yl)cyclopropylmethanamine
• CAS No: 2227640-34-6
• MF: C₉H₁₃N₃
• MW: 163.219621419907
• CID: 6560528
• PubChem ID: 165613867
• Update Time: 2025-05-26

rac-(1R,2R)-2-(3-methylpyrazin-2-yl)cyclopropylmethanamine Chemical and Physical Properties

Names and Identifiers

• rac-(1R,2R)-2-(3-methylpyrazin-2-yl)cyclopropylmethanamine
• 2227640-34-6
• rac-[(1R,2R)-2-(3-methylpyrazin-2-yl)cyclopropyl]methanamine
• EN300-1742726

• Inchi： 1S/C9H13N3/c1-6-9(12-3-2-11-6)8-4-7(8)5-10/h2-3,7-8H,4-5,10H2,1H3/t7-,8+/m0/s1
• InChI Key： GMDAYDHCTJAJCE-JGVFFNPUSA-N
• SMILES： NC[C@@H]1C[C@H]1C1C(C)=NC=CN=1

Computed Properties

• Exact Mass: 163.110947427g/mol
• Monoisotopic Mass: 163.110947427g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 160
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.3
• Topological Polar Surface Area: 51.8Ų

Additional information on rac-(1R,2R)-2-(3-methylpyrazin-2-yl)cyclopropylmethanamine

Professional Introduction of rac-(1R,2R)-2-(3-methylpyrazin-2-yl)cyclopropylmethanamine (CAS No. 2227640-34-6)

rac-(1R,2R)-2-(3-methylpyrazin-2-yl)cyclopropylmethanamine is a compound with the CAS registry number 2227640-34-6. This compound has garnered significant attention in the field of organic chemistry and pharmacology due to its unique structural features and potential bioactivity. The molecule consists of a cyclopropane ring substituted with a methylpyrazine group and an aminoalkane chain, making it a versatile scaffold for further chemical modifications and biological evaluations.

The synthesis of rac-(1R,2R)-2-(3-methylpyrazin-2-yl)cyclopropylmethanamine involves a series of carefully designed reactions, including nucleophilic substitutions, cyclopropanation, and stereochemical control. Recent advancements in asymmetric catalysis have enabled the efficient preparation of this compound with high enantiomeric purity, which is crucial for its application in chiral recognition studies and drug development.

Structurally, the cyclopropane ring in this compound plays a pivotal role in determining its physical and chemical properties. The strained three-membered ring imparts unique reactivity and stability to the molecule, making it an interesting subject for mechanistic studies. Additionally, the methylpyrazine group contributes to the compound's electronic properties and potential interactions with biological targets such as enzymes or receptors.

Recent research has highlighted the potential of rac-(1R,2R)-2-(3-methylpyrazin-2-yl)cyclopropylmethanamine as a lead compound in drug discovery. Studies have demonstrated its ability to modulate key biological pathways, including those involved in inflammation, neurodegenerative diseases, and cancer. For instance, preclinical experiments have shown that this compound exhibits potent anti-inflammatory activity by inhibiting specific cytokines and enzymes associated with inflammatory responses.

In terms of pharmacokinetics, rac-(1R,2R)-2-(3-methylpyrazin-2-yl)cyclopropylmethanamine has been shown to possess favorable absorption and distribution properties. Its lipophilic nature allows it to cross cellular membranes efficiently, while its moderate clearance rate ensures sustained levels in the bloodstream. These characteristics make it an attractive candidate for further development into therapeutics targeting chronic diseases.

Moreover, computational studies using molecular docking and dynamics simulations have provided insights into the binding modes of this compound with various protein targets. These studies have revealed that the aminoalkane chain acts as a flexible linker that facilitates interactions with binding pockets of different sizes and shapes. Such versatility underscores the potential of this compound as a starting point for designing multi-target drugs.

Looking ahead, ongoing research is focused on optimizing the stereochemistry and functional groups of rac-(1R,2R)-2-(3-methylpyrazin-2-yl)cyclopropylmethanamine to enhance its therapeutic efficacy and reduce off-target effects. Collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate its progression from the laboratory to clinical trials.

In conclusion, rac-(1R,2R)-2-(3-methylpyrazin-2-yl)cyclopropylmethanamine (CAS No. 227640-34) represents a promising molecule with diverse applications in organic chemistry and pharmacology. Its unique structure, coupled with recent advances in synthetic methodologies and biological evaluations, positions it as a valuable tool for advancing drug discovery research.